Lamotrigine-13C3,d3: A Technical Guide for Researchers
Lamotrigine-13C3,d3: A Technical Guide for Researchers
An in-depth guide for researchers, scientists, and drug development professionals on the application and properties of the isotopically labeled internal standard, Lamotrigine-13C3,d3.
Introduction
Lamotrigine-13C3,d3 is a stable isotope-labeled analog of Lamotrigine, a widely used second-generation antiepileptic drug for the treatment of focal and generalized seizures.[1] Due to its chemical and physical similarity to the parent drug, Lamotrigine-13C3,d3 serves as an ideal internal standard for quantitative bioanalytical methods, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. Its use is critical for correcting for variability in sample preparation and instrument response, thereby ensuring the accuracy and precision of Lamotrigine quantification in biological matrices. This technical guide provides a comprehensive overview of Lamotrigine-13C3,d3, including its physicochemical properties, its role in experimental protocols, and the underlying mechanism of action of Lamotrigine.
Physicochemical Properties
Lamotrigine-13C3,d3 is structurally identical to Lamotrigine, with the exception of the incorporation of three Carbon-13 (¹³C) atoms and three Deuterium (d or ²H) atoms. This isotopic enrichment results in a higher molecular weight compared to the unlabeled compound, allowing for its differentiation in mass spectrometric analysis.
| Property | Value | Reference |
| Molecular Formula | C₆[¹³C]₃H₄D₃Cl₂N₅ | [2] |
| Molecular Weight | 262.09 g/mol | [3][4] |
| Exact Mass | 261.0367454 Da | [3] |
| CAS Number | 1246815-13-3 | [3][4][5] |
| Isotopic Purity | >95% (HPLC) | [4] |
| Appearance | Solid | N/A |
| Storage Temperature | -20°C | [4][5] |
Mechanism of Action of Lamotrigine
The therapeutic effects of Lamotrigine are primarily attributed to its modulation of voltage-sensitive sodium channels. By stabilizing these channels in their inactive state, Lamotrigine inhibits the release of excitatory neurotransmitters, such as glutamate and aspartate, from presynaptic neurons. This action effectively reduces neuronal hyperexcitability, a key factor in the pathophysiology of epilepsy and bipolar disorder.
Application in Quantitative Analysis
Lamotrigine-13C3,d3 is predominantly used as an internal standard in LC-MS/MS methods for the quantification of Lamotrigine in biological samples, most commonly human plasma. The co-extraction and co-analysis of the analyte and its stable isotope-labeled internal standard allow for accurate quantification by compensating for potential sample loss during preparation and for variations in instrument response.
Experimental Workflow for Pharmacokinetic Studies
A typical workflow for a pharmacokinetic study of Lamotrigine using Lamotrigine-13C3,d3 as an internal standard involves several key steps, from sample collection to data analysis.
Experimental Protocols
The following tables summarize typical experimental conditions for the quantification of Lamotrigine using Lamotrigine-13C3,d3 as an internal standard, based on published literature.
Sample Preparation
Two common methods for extracting Lamotrigine and its internal standard from plasma are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).
| Parameter | Solid-Phase Extraction (SPE) | Reference |
| Extraction Cartridge | Oasis HLB (Hydrophilic-Lipophilic Balanced) | [6][7] |
| Conditioning | Methanol followed by water | [7][8] |
| Washing | Water, followed by a methanol-water mixture | [7] |
| Elution | Acetonitrile/methanol mixture | [6][7] |
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
The separated analytes are detected and quantified using a tandem mass spectrometer.
| Parameter | Value | Reference |
| Chromatographic Column | C18 (e.g., Cadenza CD-C18, Chromolith® SpeedROD RP-18e) | [6][8] |
| Mobile Phase | Acetonitrile and an aqueous solution with a modifier (e.g., formic acid or ammonium formate) | [6][8] |
| Flow Rate | 0.2 - 0.5 mL/min | [3][8] |
| Ionization Mode | Positive Electrospray Ionization (ESI+) | [8] |
| Detection Mode | Multiple Reaction Monitoring (MRM) | [8] |
Mass Spectrometry Transitions
The MRM transitions are specific for the precursor and product ions of Lamotrigine and Lamotrigine-13C3,d3.
| Analyte | Precursor Ion (m/z) | Product Ion (m/z) | Reference |
| Lamotrigine | 256.1 | 211.3 | [8] |
| Lamotrigine-13C3,d3 | 262.1 | 217.2 | [8] |
Method Validation Parameters
The use of Lamotrigine-13C3,d3 as an internal standard contributes to the high precision and accuracy of the analytical method.
| Parameter | Typical Value | Reference |
| Linearity Range | 5.02 - 1226.47 ng/mL | [8] |
| Lower Limit of Quantification (LLOQ) | 5.02 ng/mL | [8] |
| Intra-day Precision (%CV) | < 3.0% | [8] |
| Inter-day Precision (%CV) | < 3.0% | [8] |
| Accuracy (% bias) | ± 6.0% | [8] |
| Extraction Recovery | 65.1 ± 7.7% for Lamotrigine-13C3,d3 | [8] |
Synthesis of Lamotrigine-13C3,d3
The synthesis of Lamotrigine-13C3,d3 involves the introduction of stable isotopes into the molecular structure of Lamotrigine. While detailed proprietary synthesis methods are not always publicly available, a general synthetic scheme can be outlined. The process typically involves the use of isotopically labeled starting materials to build the Lamotrigine molecule. For instance, the triazine ring can be constructed using ¹³C-labeled precursors, and the dichlorophenyl moiety can be synthesized with deuterium-labeled benzene derivatives.
Conclusion
Lamotrigine-13C3,d3 is an indispensable tool for the accurate and precise quantification of Lamotrigine in biological matrices. Its use as an internal standard in LC-MS/MS methods is well-established and essential for robust pharmacokinetic and bioequivalence studies. This technical guide provides researchers and drug development professionals with the fundamental knowledge and detailed experimental parameters necessary for the effective implementation of Lamotrigine-13C3,d3 in their analytical workflows.
References
- 1. An LC-MS/MS Method for Quantification of Lamotrigine and Its Main Metabolite in Dried Blood Spots [mdpi.com]
- 2. researchgate.net [researchgate.net]
- 3. researchgate.net [researchgate.net]
- 4. A LC-MS3 strategy to determine lamotrigine by Q-Q-trap tandem mass spectrometry coupled with triple stage fragmentation to enhance sensitivity and selectivity - Analytical Methods (RSC Publishing) [pubs.rsc.org]
- 5. Steady-state pharmacokinetics and bioavailability of immediate-release and extended-release formulations of lamotrigine in elderly epilepsy patients: Use of stable isotope methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Determination of lamotrigine in human plasma using liquid chromatography‐tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
- 7. academic.oup.com [academic.oup.com]
- 8. Liquid chromatography tandem mass spectrometry method for the estimation of lamotrigine in human plasma: Application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
